Cas no 104777-32-4 (2-Bromo-1-(3-methylisoxazol-5-yl)ethanone)

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone structure

104777-32-4 structure

Product Name:2-Bromo-1-(3-methylisoxazol-5-yl)ethanone

CAS No:104777-32-4

MF:C₆H₆BrNO₂

MW:204.021340847015

CID:137361

PubChem ID:14814689

Update Time:2024-11-03

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone,2-bromo-1-(3-methyl-5-isoxazolyl)-
- 2-bromo-1-(3-methyl-1,2-oxazol-5-yl)ethanone
- ETHANONE, 2-BROMO-1-(3-METHYL-5-ISOXAZOLYL)
- 3-methyl-5-bromoacetylisoxazole
- ETH046
- 2-BROMO-1-(3-METHYL-5-ISOXAZOLYL) ETHANONE
- 2-Bromo-1-(3-methyl-isoxazol-5-yl)-ethanone
- 2-broMo-1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-one
- Ethanone, 2-bromo-1-(3-methyl-5-isoxazolyl)- (9CI)
- 2-bromo-1-(3-methylisoxazol-5-yl)ethanone(WXG01669)
- A801055
- O10667
- MFCD11046397
- CS-0196473
- SCHEMBL6558577
- Ethanone, 2-bromo-1-(3-methyl-5-isoxazolyl)-
- AMY10015
- ETHANONE,2-BROMO-1-(3-METHYL-5-ISOXAZOLYL)
- HRRCOIFSSWCOEA-UHFFFAOYSA-N
- 2-bromo-1-(3-methyl-5-isoxazolyl)ethanone
- AKOS015901533
- AS-50043
- 5-(2-Bromoacetyl)-3-methylisoxazole
- 2-bromo-1-(3-methylisoxazol-5-yl)ethanone
- DTXSID50564329
- 104777-32-4
- 2-Bromo-1-(3-methylisoxazol-5-yl)ethanone
- MDL： MFCD11046397
- Inchi： 1S/C6H6BrNO2/c1-4-2-6(10-8-4)5(9)3-7/h2H,3H2,1H3
- InChI Key： HRRCOIFSSWCOEA-UHFFFAOYSA-N
- SMILES： BrCC(C1=CC(C)=NO1)=O

Computed Properties

Exact Mass: 202.95800
Monoisotopic Mass: 202.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.10000
LogP: 1.56060

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM147916-1g	Ethanone, 2-bromo-1-(3-methyl-5-isoxazolyl)	104777-32-4	95%	1g	$990	2021-08-05
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB33129-1g	2-Bromo-1-(3-methylisoxazol-5-yl)ethanone	104777-32-4	97%	1g	5364.00	2021-06-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PZ184-50mg	2-Bromo-1-(3-methylisoxazol-5-yl)ethanone	104777-32-4	97%	50mg	565.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PZ184-200mg	2-Bromo-1-(3-methylisoxazol-5-yl)ethanone	104777-32-4	97%	200mg	1413.0CNY	2021-07-14
TRC	B808478-10mg	2-Bromo-1-(3-methylisoxazol-5-yl)ethanone	104777-32-4		10mg	$ 70.00	2022-06-06
TRC	B808478-50mg	2-Bromo-1-(3-methylisoxazol-5-yl)ethanone	104777-32-4		50mg	$ 230.00	2022-06-06
TRC	B808478-100mg	2-Bromo-1-(3-methylisoxazol-5-yl)ethanone	104777-32-4		100mg	$ 340.00	2022-06-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E54390-1g	Ethanone,2-bromo-1-(3-methyl-5-isoxazolyl)-	104777-32-4	98%	1g	¥11602.0	2023-09-07
Chemenu	CM147916-250mg	Ethanone, 2-bromo-1-(3-methyl-5-isoxazolyl)	104777-32-4	95%+	250mg	$175	2023-03-07
Chemenu	CM147916-1g	Ethanone, 2-bromo-1-(3-methyl-5-isoxazolyl)	104777-32-4	95%+	1g	$438	2023-03-07

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

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4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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Cas no 104777-32-4 (2-Bromo-1-(3-methylisoxazol-5-yl)ethanone)

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone Pricemore >>

2-Bromo-1-(3-methylisoxazol-5-yl)ethanone Related Literature

Related Categories

104777-32-4 (2-Bromo-1-(3-methylisoxazol-5-yl)ethanone) Related Products